![molecular formula C18H14N2OS B2807312 (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile CAS No. 476674-86-9](/img/structure/B2807312.png)
(Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile
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Description
(Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile, also known as ET-18-OCH3, is a synthetic compound that has been extensively studied for its potential medical applications. It belongs to the class of compounds known as alkylphosphocholines and has been shown to have anticancer properties. In
Scientific Research Applications
Synthesis and Anticancer Properties
The synthesis of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives, including compounds structurally related to (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile, demonstrates moderate anticancer activity against certain breast cancer cell lines. This highlights the potential application of such compounds in developing therapeutic agents targeting specific cancer types (Matiichuk et al., 2022).
Photophysical Properties
Research on the photophysical properties of novel biphenyl derivatives containing furan and thiophene groups, related to (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile, reveals their potential for use in optoelectronic devices due to their UV-Vis absorption and photoluminescence. These properties suggest applications in materials science, particularly in the development of materials with specific optical characteristics (Li et al., 2010).
Electrochemical and Electrochromic Properties
Studies on thiazolo[5,4-d]thiazole-containing donor–acceptor type alternating copolymers, similar in structure to (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile, explore their electrochemical and electrochromic properties. These copolymers exhibit multichromic properties and low band-gap values, making them suitable for electrochromic applications. Such research indicates the utility of these materials in developing new electrochromic devices, which change color in response to electrical stimulation (Akpinar et al., 2013).
Nonlinear Optical Limiting
The design, synthesis, and characterization of thiophene dyes, structurally akin to (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile, for optoelectronic devices underscore their application in nonlinear optical limiting. These materials demonstrate potential in protecting human eyes and optical sensors, as well as in stabilizing light sources in optical communications, due to their nonlinear absorption and optical limiting behavior under specific laser excitation (Anandan et al., 2018).
Crystal Structure and Molecular Packing
Investigations into the crystal structure and molecular packing of compounds structurally related to (Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile reveal insights into their stability and interactions at the molecular level. Such studies are crucial for understanding the material's properties and for designing molecules with tailored characteristics for specific applications (Bhanvadia et al., 2016).
properties
IUPAC Name |
(Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(furan-2-yl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2OS/c1-2-13-5-7-14(8-6-13)17-12-22-18(20-17)15(11-19)10-16-4-3-9-21-16/h3-10,12H,2H2,1H3/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXSWUVMGACYXGT-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=CO3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=CO3)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile |
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